Cas no 2172488-56-9 (4-2-(chlorodifluoromethyl)pyrimidin-5-ylbenzamide)

• Product Name: 4-2-(chlorodifluoromethyl)pyrimidin-5-ylbenzamide
• CAS No: 2172488-56-9
• MF: C₁₂H₈ClF₂N₃O
• MW: 283.661228179932
• CID: 6428288
• PubChem ID: 165466059
• Update Time: 2025-11-04

4-2-(chlorodifluoromethyl)pyrimidin-5-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-2-(chlorodifluoromethyl)pyrimidin-5-ylbenzamide
• EN300-1586530
• 4-[2-(chlorodifluoromethyl)pyrimidin-5-yl]benzamide
• 2172488-56-9

• Inchi： 1S/C12H8ClF2N3O/c13-12(14,15)11-17-5-9(6-18-11)7-1-3-8(4-2-7)10(16)19/h1-6H,(H2,16,19)
• InChI Key： SSVWELZAGKXAOY-UHFFFAOYSA-N
• SMILES： ClC(C1=NC=C(C=N1)C1C=CC(C(N)=O)=CC=1)(F)F

Computed Properties

• Exact Mass: 283.0323959g/mol
• Monoisotopic Mass: 283.0323959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68.9Ų

Additional information on 4-2-(chlorodifluoromethyl)pyrimidin-5-ylbenzamide

Comprehensive Overview of 4-2-(chlorodifluoromethyl)pyrimidin-5-ylbenzamide (CAS No. 2172488-56-9)

4-2-(chlorodifluoromethyl)pyrimidin-5-ylbenzamide, identified by its CAS number 2172488-56-9, is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrimidine class, known for its versatile applications in drug discovery and material science. Its unique structural features, including the chlorodifluoromethyl group, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions.

In recent years, the scientific community has focused on optimizing the synthesis of 4-2-(chlorodifluoromethyl)pyrimidin-5-ylbenzamide to enhance yield and purity. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to streamline production. The compound's pyrimidine core is a hotspot for modifications, enabling the development of derivatives with improved pharmacokinetic properties. This aligns with the trending search queries such as "pyrimidine-based drug design" and "fluorinated compounds in medicine," reflecting the industry's shift toward precision chemistry.

From an environmental perspective, the chlorodifluoromethyl moiety in CAS 2172488-56-9 raises questions about biodegradability and eco-toxicity. Regulatory bodies emphasize the need for greener alternatives, prompting researchers to investigate sustainable synthetic routes. Discussions around "green chemistry in heterocyclic synthesis" and "fluorine-containing compound safety" dominate forums, highlighting the balance between innovation and environmental responsibility.

The agrochemical sector also explores 4-2-(chlorodifluoromethyl)pyrimidin-5-ylbenzamide for its herbicidal and fungicidal potential. With rising global food security concerns, compounds like this offer promising solutions for crop protection. Searches for "next-gen agrochemical intermediates" and "pyrimidine herbicides" underscore the compound's relevance in addressing agricultural challenges. Its mode of action, possibly involving enzyme inhibition, is a key area of study.

Analytical characterization of 2172488-56-9 involves techniques like HPLC, NMR, and mass spectrometry to ensure structural integrity. Quality control is critical, as impurities can impact downstream applications. The phrase "analytical methods for pyrimidine derivatives" frequently appears in scholarly databases, emphasizing the need for robust validation protocols.

In material science, the chlorodifluoromethyl group's electron-withdrawing properties make 4-2-(chlorodifluoromethyl)pyrimidin-5-ylbenzamide a candidate for organic electronics. Its potential in OLEDs and photovoltaic cells is under investigation, resonating with searches like "fluorinated materials for energy applications." This interdisciplinary appeal underscores the compound's versatility.

Patent landscapes reveal a surge in filings related to CAS 2172488-56-9, particularly in the U.S. and EU, covering synthesis methods and applications. This reflects the compound's commercial viability. Keyphrases such as "patent trends in pyrimidine chemistry" and "IP protection for fluorinated compounds" are increasingly popular among innovators.

Despite its promise, handling 4-2-(chlorodifluoromethyl)pyrimidin-5-ylbenzamide requires adherence to safety guidelines. Personal protective equipment (PPE) and proper ventilation are mandatory during lab-scale operations. Searches for "safe handling of halogenated pyrimidines" indicate heightened awareness of occupational health standards.

Future research directions for 2172488-56-9 include exploring its enantioselective synthesis and chiral applications. The demand for optically active pyrimidines in asymmetric catalysis is rising, as seen in queries like "chiral pyrimidine catalysts." This could open new avenues in fine chemical manufacturing.

In summary, 4-2-(chlorodifluoromethyl)pyrimidin-5-ylbenzamide (CAS 2172488-56-9) is a multifaceted compound with broad implications across industries. Its integration into cutting-edge research aligns with global priorities like sustainable development and precision medicine, ensuring its continued relevance in scientific discourse.